1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone

• IUPAC Name: 1-[2-[4-(2-methoxyphenoxy)butoxy]phenyl]ethanone
• InChI: InChI=1S/C19H22O4/c1-15(20)16-9-3-4-10-17(16)22-13-7-8-14-23-19-12-6-5-11-18(19)21-2/h3-6,9-12H,7-8,13-14H2,1-2H3
• InChI Key: HESXVYCDHKRWLI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OCCCCOC2=CC=CC=C2OC
• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol

Description

1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone, also known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances. MDPV was first synthesized in 1969 and has gained popularity in recent years due to its potent stimulant effects. Despite its widespread use, the synthesis method and mechanism of action of MDPV remain poorly understood.

Mechanism of Action

1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone acts as a potent dopamine reuptake inhibitor, leading to increased levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a key role in reward, motivation, and pleasure. By inhibiting the reuptake of dopamine, 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling in the brain.
Biochemical and Physiological Effects:
1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone has been shown to activate the sympathetic nervous system, leading to increased heart rate, blood pressure, and body temperature. 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone also causes the release of norepinephrine and serotonin, leading to increased levels of these neurotransmitters in the brain. These effects can lead to a range of physiological and psychological effects, including increased energy, euphoria, and psychosis.

Advantages and Limitations for Lab Experiments

1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone has been used in laboratory experiments to study its effects on the central nervous system. However, there are several limitations to using 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone in laboratory experiments. 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone is a potent stimulant that can be difficult to control in laboratory settings. Additionally, 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone has been shown to have a high potential for abuse, making it difficult to control for confounding variables in laboratory experiments.

Future Directions

There are several future directions for 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone research. One area of research is to better understand the mechanism of action of 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone and its effects on the central nervous system. Another area of research is to develop new treatments for addiction and withdrawal related to 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone abuse. Additionally, there is a need for more research on the long-term effects of 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone use and abuse on the brain and body.
Conclusion:
In conclusion, 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone is a synthetic cathinone that has gained popularity in recent years due to its potent stimulant effects. Despite its widespread use, the synthesis method and mechanism of action of 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone remain poorly understood. 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone has been used in scientific research to study its effects on the central nervous system, but there are several limitations to using 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone in laboratory experiments. There are several future directions for 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone research, including better understanding its mechanism of action and developing new treatments for addiction and withdrawal related to 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone abuse.

Synthesis Methods

1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone can be synthesized using a variety of methods, including the Friedel-Crafts acylation reaction and the Mannich reaction. The Friedel-Crafts acylation reaction involves the reaction of 1-(4-bromobutoxy)-2-(2-methoxyphenyl)ethanone with phenol in the presence of a Lewis acid catalyst. The Mannich reaction involves the reaction of 1-(4-bromobutoxy)-2-(2-methoxyphenyl)ethanone with formaldehyde and dimethylamine in the presence of a base catalyst.

Scientific Research Applications

1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone has been used in scientific research to study its effects on the central nervous system. Studies have shown that 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone acts as a potent dopamine reuptake inhibitor, leading to increased levels of dopamine in the brain. 1-{2-[4-(2-methoxyphenoxy)butoxy]phenyl}ethanone has also been shown to activate the sympathetic nervous system, leading to increased heart rate, blood pressure, and body temperature.